2-(Diethylamino)-2-(p-tolyl)acetonitrile hydrochloride
Overview
Description
2-(Diethylamino)-2-(p-tolyl)acetonitrile hydrochloride, or 2-DEAPA-HCl, is a chemical compound that is primarily used in synthetic organic chemistry for a variety of applications. It is used in the synthesis of various compounds, such as heterocyclic compounds, alcohols, and amines. 2-DEAPA-HCl is also a useful reagent for the synthesis of pharmaceuticals and other chemicals. This compound has been studied extensively in the laboratory and has been used in a variety of applications.
Scientific Research Applications
Synthesis and Chemical Properties
The chemical compound 2-(Diethylamino)-2-(p-tolyl)acetonitrile hydrochloride is involved in various synthetic pathways, demonstrating its utility in the field of organic chemistry. For instance, it plays a role in the novel synthesis of 2,4,4-trisubstituted 2-cyclopentenones. This process involves the reaction of 1-chlorovinyl p-tolyl sulfoxides with cyanomethyllithium, resulting in adducts that are subsequently treated to yield the desired cyclopentenones. The method provides an effective route for synthesizing these compounds from ketones, chloromethyl p-tolyl sulfoxide, acetonitrile, and its homologues, highlighting the compound's versatility in chemical synthesis (Wakasugi & Satoh, 2005).
Photophysical and Electrochemical Studies
2-(Diethylamino)-2-(p-tolyl)acetonitrile hydrochloride is also explored in photophysical and electrochemical contexts. Research into 1-aminoanthraquinones, including variants with diethylamino groups, has been conducted to understand their acid-base titration, electrochemical behaviors, and quantum-chemical characteristics in acetonitrile solutions. These studies reveal that diethylamino derivatives exhibit strong base characteristics in acetonitrile and influence the electrochemical properties, offering insights into their potential applications in electronic and photonic devices (Zarzeczańska et al., 2014).
Fluorescence and Sensing Applications
The compound's derivatives are utilized in fluorescence studies, such as in the development of fluorescent probes based on proton transfer. These probes exhibit dual fluorescence and are used to study excited-state proton transfer mechanisms. The introduction of diethylamino groups into the molecular structure significantly enhances fluorescence intensity, allowing for the potential development of sensitive fluorescent sensors for various applications (Tomin & Jaworski, 2010).
properties
IUPAC Name |
2-(diethylamino)-2-(4-methylphenyl)acetonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2.ClH/c1-4-15(5-2)13(10-14)12-8-6-11(3)7-9-12;/h6-9,13H,4-5H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQBGBJKDFHRASY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(C#N)C1=CC=C(C=C1)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Diethylamino)-2-(p-tolyl)acetonitrile hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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